Cas no 858340-89-3 (1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 1-(1,1-dimethylethyl)-5-nitro-, propyl ester)
858340-89-3 structure
Product Name:1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 1-(1,1-dimethylethyl)-5-nitro-, propyl ester
CAS No:858340-89-3
MF:C15H19N3O4
MW:305.329063653946
CID:835279
PubChem ID:66924518
Update Time:2025-04-19
1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 1-(1,1-dimethylethyl)-5-nitro-, propyl ester Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 1-(1,1-dimethylethyl)-5-nitro-, propyl ester
- Propyl 1-(2-methyl-2-propanyl)-5-nitro-1H-pyrrolo[2,3-b]pyridine- 3-carboxylate
- 1-tert-butyl-5-nitro-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid propyl ester
- 858340-89-3
- 1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid,1-(1,1-dimethylethyl)-5-nitro-,propyl ester
- SCHEMBL1155779
- CIOLAWWLPBBCHY-UHFFFAOYSA-N
-
- Inchi: 1S/C15H19N3O4/c1-5-6-22-14(19)12-9-17(15(2,3)4)13-11(12)7-10(8-16-13)18(20)21/h7-9H,5-6H2,1-4H3
- InChI Key: CIOLAWWLPBBCHY-UHFFFAOYSA-N
- SMILES: O(CCC)C(C1C2=CC(=CN=C2N(C=1)C(C)(C)C)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 305.13755610g/mol
- Monoisotopic Mass: 305.13755610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 6
- Complexity: 430
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 89.9Ų
1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 1-(1,1-dimethylethyl)-5-nitro-, propyl ester Related Literature
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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